N-Hex-1-en-1-yl-N'-(1-methylpyrrolidin-2-ylidene)urea

• CAS No.: 90120-35-7
• Molecular Formula: C12H21N3O
• Molecular Weight: 223.31 g/mol
• IUPAC Name: 1-hex-1-enyl-3-(1-methylpyrrolidin-2-ylidene)urea
• InChI: InChI=1S/C12H21N3O/c1-3-4-5-6-9-13-12(16)14-11-8-7-10-15(11)2/h6,9H,3-5,7-8,10H2,1-2H3,(H,13,16)
• InChI Key: KQOXBSOYEIIDBO-UHFFFAOYSA-N
• Canonical SMILES: CCCCC=CNC(=O)N=C1CCCN1C

Description

N-Hex-1-en-1-yl-N’-(1-methylpyrrolidin-2-ylidene)urea is a chemical compound that features a hexenyl group and a methylpyrrolidinylidene group linked by a urea moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-Hex-1-en-1-yl-N’-(1-methylpyrrolidin-2-ylidene)urea typically involves the reaction of hex-1-en-1-amine with 1-methylpyrrolidin-2-one under specific conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the urea linkage.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process might include steps such as purification through crystallization or distillation to obtain the desired product.

Chemical Reactions Analysis

Types of Reactions

N-Hex-1-en-1-yl-N’-(1-methylpyrrolidin-2-ylidene)urea can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form amines or other reduced derivatives.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions for these reactions typically involve controlled temperatures and the use of appropriate solvents.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce amines.

Scientific Research Applications

N-Hex-1-en-1-yl-N’-(1-methylpyrrolidin-2-ylidene)urea has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound may be studied for its potential biological activities, including its effects on cellular processes.

Medicine: Research may explore its potential therapeutic applications, such as its role in drug development.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-Hex-1-en-1-yl-N’-(1-methylpyrrolidin-2-ylidene)urea involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and influencing various biochemical processes. The exact molecular targets and pathways depend on the specific context of its application.

Comparison with Similar Compounds

Similar Compounds

N-methylpyrrolidin-2-one: A related compound with similar structural features.

(S)-nicotine: Contains a pyrrolidine ring and exhibits biological activity.

Uniqueness

N-Hex-1-en-1-yl-N’-(1-methylpyrrolidin-2-ylidene)urea is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its structure allows for diverse applications and reactivity compared to other similar compounds.